Cas no 2229102-50-3 (tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229102-50-3
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 5939164
• PubChem ID: 165704982
• Update Time: 2025-06-12

tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• EN300-1886135
• tert-butyl N-[5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• 2229102-50-3

• Inchi： 1S/C12H20N2O3S/c1-7(15)6-9-8(2)13-10(18-9)14-11(16)17-12(3,4)5/h7,15H,6H2,1-5H3,(H,13,14,16)
• InChI Key： CXKQSIKWHSKWKW-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1CC(C)O

Computed Properties

• Exact Mass: 272.11946368g/mol
• Monoisotopic Mass: 272.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229102-50-3)

The compound tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229102-50-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thiazole core and carbamate functional group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

One of the key structural features of tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate is its hydroxypropyl side chain, which enhances solubility and bioavailability—a critical factor in modern drug design. The tert-butyl group further contributes to steric stability, making it a preferred choice for protecting-group strategies in multi-step syntheses. These attributes have positioned CAS No. 2229102-50-3 as a valuable building block in medicinal chemistry, addressing current trends in small-molecule drug development and green chemistry.

In the context of sustainability, the synthesis of tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate has been optimized to reduce waste and energy consumption, resonating with the industry's shift toward eco-friendly processes. Analytical techniques such as HPLC and NMR are routinely employed to ensure high purity, meeting stringent regulatory standards for pharmaceutical intermediates. This aligns with frequent search queries like "high-purity thiazole derivatives" and "scalable synthesis of carbamates," reflecting user interest in reliable and efficient production methods.

Beyond pharmaceuticals, CAS No. 2229102-50-3 has potential applications in material science, particularly in the design of functional polymers and catalysts. Its thiazole moiety offers electron-rich sites for coordination chemistry, a topic frequently explored in academic and industrial research. This versatility answers common search trends such as "thiazole-based materials" and "carbamate applications in catalysis," bridging gaps between chemistry subdisciplines.

As the scientific community continues to investigate tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate, its role in precision medicine and bioconjugation techniques is gaining traction. The compound's compatibility with click chemistry and proteolysis-targeting chimeras (PROTACs) highlights its relevance in cutting-edge therapeutic strategies. These advancements cater to trending searches like "next-generation drug conjugates" and "thiazole derivatives in targeted therapy," underscoring its interdisciplinary appeal.

In summary, tert-butyl N-5-(2-hydroxypropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229102-50-3) exemplifies innovation at the intersection of chemistry and life sciences. Its structural adaptability, coupled with sustainable synthesis protocols, ensures its prominence in both academic research and industrial applications, addressing contemporary challenges in health and technology.